4-(2-chlorophenyl)-5-cyano-N-(2-methoxyphenyl)-2-methyl-6-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 4-(2-chlorophenyl)-5-cyano-N-(2-methoxyphenyl)-2-methyl-6-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C30H26ClN3O3S/c1-18-12-14-20(15-13-18)25(35)17-38-30-22(16-32)28(21-8-4-5-9-23(21)31)27(19(2)33-30)29(36)34-24-10-6-7-11-26(24)37-3/h4-15,28,33H,17H2,1-3H3,(H,34,36)
• InChI Key: LHGNLGOVFVHMKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=C(C(C(=C(N2)C)C(=O)NC3=CC=CC=C3OC)C4=CC=CC=C4Cl)C#N
• Molecular Formula: C30H26ClN3O3S
• Molecular Weight: 544.1 g/mol
• CAS No.: 330557-98-7

Description

4-(2-chlorophenyl)-5-cyano-N-(2-methoxyphenyl)-2-methyl-6-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C30H26ClN3O3S and its molecular weight is 544.07. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

The compound has been part of extensive studies focusing on its synthesis and structural analysis. In one such study, a series of derivatives, including the mentioned compound, were synthesized, and their molecular and crystal structures were thoroughly examined through single-crystal diffraction and 1H NMR spectra. The analysis highlighted the significance of hydrogen bonds in the stability of molecular packing in crystals (Feklicheva et al., 2019).

Chemical Transformations and Properties

The compound has been involved in studies exploring its chemical transformations. For instance, its oxidation and structural identification through NMR spectroscopy and X-ray structural analysis were detailed in research, emphasizing its reactivity and the potential for further derivative synthesis (Krasnova et al., 2013). In another study, the unexpected transition of its derivatives to other chemical structures under acid catalysis was observed, providing insights into its chemical behavior and interactions (Nedolya et al., 2018).

Biological Activity and Applications

The compound and its derivatives have been assessed for various biological activities. They have been part of synthetic routes aiming to produce compounds with potential biological actions. For example, some derivatives were synthesized and evaluated for their antimicrobial activities, showcasing significant inhibition on bacterial and fungal growth, which indicates their potential as antimicrobial agents (Akbari et al., 2008).